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Compound of Interest

Compound Name:
3-

Bromomethylbenzenesulfonamide

Cat. No.: B1287725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-
Bromomethylbenzenesulfonamide, a key reagent in synthetic chemistry. Adherence to these

guidelines is crucial for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Classification
3-Bromomethylbenzenesulfonamide is classified as a hazardous substance. The primary

routes of exposure are inhalation, skin contact, and eye contact.

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Signal Word: Warning[1]

Hazard Pictogram:
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alt text

Physical and Chemical Properties
Property Value

CAS Number 220798-52-7

Molecular Formula C7H8BrNO2S

Appearance Data not available

Odor Data not available

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Toxicological Information
Detailed toxicological studies for 3-Bromomethylbenzenesulfonamide are limited. The

available data indicates the following:
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Toxicological Endpoint Result

Acute Toxicity Data not available

Skin Corrosion/Irritation Causes skin irritation.[1]

Serious Eye Damage/Irritation Causes serious eye irritation.[1]

Respiratory or Skin Sensitization Data not available

Germ Cell Mutagenicity Data not available

Carcinogenicity

No ingredient of this product present at levels

greater than or equal to 0.1% is identified as a

known or anticipated carcinogen by NTP. No

component of this product present at levels

greater than or equal to 0.1% is on OSHA's list

of regulated carcinogens.

Reproductive Toxicity Data not available

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.[1]

Specific Target Organ Toxicity (Repeated

Exposure)
Data not available

Aspiration Hazard Data not available

Safe Handling and Storage Workflow
The following diagram outlines the essential steps for the safe handling and storage of 3-
Bromomethylbenzenesulfonamide.

Receiving and Storage Handling and Use Waste Disposal

Receive Shipment Inspect Container for Damage Store in a Cool, Dry, Well-Ventilated Area Don Appropriate PPE
(Gloves, Goggles, Lab Coat) Weigh in a Ventilated Enclosure Use in a Fume Hood Decontaminate Glassware Collect Waste in a Labeled, Sealed Container Dispose via Licensed Chemical Waste Contractor

Click to download full resolution via product page
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Caption: Safe handling workflow for 3-Bromomethylbenzenesulfonamide.

Experimental Protocols: Safe Handling Procedures
Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Wear compatible chemical-resistant gloves.[1]

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.[1]

Respiratory Protection: Use only in a well-ventilated area.[1] If dusts are generated, a

NIOSH-approved respirator may be required.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[1][2]

Ensure eyewash stations and safety showers are readily accessible.[3]

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][4]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing.[2][4] If skin

irritation persists, get medical advice/attention.

[1]

Eye Contact

Immediately rinse eyes cautiously with water for

at least 15 minutes.[1][2] Remove contact

lenses, if present and easy to do. Continue

rinsing.[1][2] Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[3][4]

Spill and Leak Procedures
Personal Precautions: Evacuate personnel to a safe area.[4] Avoid dust formation and

contact with the substance.[4] Wear appropriate PPE.

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[4] Do not let

the product enter drains.[4]

Methods for Cleaning Up: Carefully sweep up and shovel the spilled material into a suitable,

closed container for disposal.[3][4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH6043603&productDescription=3-BRMO-N-METHLBNZENESULFONA+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/951884-67-6.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6043603&productDescription=3-BRMO-N-METHLBNZENESULFONA+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/951884-67-6.pdf
https://aksci.com/sds/3918DF_SDS.pdf
https://aksci.com/sds/3918DF_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6043603&productDescription=3-BRMO-N-METHLBNZENESULFONA+1G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/3918DF_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6043603&productDescription=3-BRMO-N-METHLBNZENESULFONA+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB20641&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/951884-67-6.pdf
https://www.chemicalbook.com/msds/951884-67-6.pdf
https://www.chemicalbook.com/msds/951884-67-6.pdf
https://www.chemicalbook.com/msds/951884-67-6.pdf
https://www.chemicalbook.com/msds/951884-67-6.pdf
https://www.fishersci.com/store/msds?partNumber=AAB20641&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/951884-67-6.pdf
https://www.chemicalbook.com/msds/951884-67-6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific Hazards: During a fire, hazardous decomposition products may be formed, including

carbon oxides, nitrogen oxides, sulfur oxides, and hydrogen bromide.[2]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[2][4]

Disposal Considerations
Dispose of this chemical and its container at a licensed chemical destruction plant.[5][6]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[5]

Do not discharge into sewer systems.[5]

Contaminated packaging should be triple-rinsed and offered for recycling or reconditioning,

or disposed of in a sanitary landfill.[5]

Regulatory Information
TSCA: This product may be subject to the Toxic Substances Control Act (TSCA) and its

regulations. Users should ensure compliance with all applicable regulations.

This technical guide is intended to provide essential safety and handling information. It is not a

substitute for a comprehensive risk assessment, which should be conducted by qualified

personnel before handling this chemical. Always refer to the most current Safety Data Sheet

(SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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